4-[3-(4-Chlorophenyl)sulfonyl-6-methylquinolin-4-yl]morpholine

• IUPAC Name: 4-[3-(4-chlorophenyl)sulfonyl-6-methylquinolin-4-yl]morpholine
• InChI: InChI=1S/C20H19ClN2O3S/c1-14-2-7-18-17(12-14)20(23-8-10-26-11-9-23)19(13-22-18)27(24,25)16-5-3-15(21)4-6-16/h2-7,12-13H,8-11H2,1H3
• InChI Key: GAYWSCXTVNMJQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)Cl)N4CCOCC4
• Molecular Formula: C20H19ClN2O3S
• Molecular Weight: 402.9 g/mol

Description

4-[3-(4-Chlorophenyl)sulfonyl-6-methylquinolin-4-yl]morpholine is a chemical compound that belongs to the quinoline family. It has been widely used in scientific research due to its unique properties and potential applications in various fields.

Scientific Research Applications

Quinoline Derivatives in Scientific Research

Quinoline and its derivatives are prominent in medicinal chemistry due to their diverse biological activities. They possess anticancer, antimalarial, anti-inflammatory, and antimicrobial properties. Research into quinoline derivatives often focuses on modifying the quinoline scaffold to enhance these properties or reduce toxicity. For example, chloroquine and hydroxychloroquine, well-known antimalarial drugs, are quinoline derivatives that have been repurposed for various infectious and non-infectious diseases due to their biochemical properties (Njaria et al., 2015) (Njaria, Okombo, Njuguna, & Chibale, 2015).